Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate

• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• IUPAC Name: ethyl 5-[(4-methoxybenzoyl)amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C21H24N2O5/c1-3-28-21(25)18-14-16(6-9-19(18)23-10-12-27-13-11-23)22-20(24)15-4-7-17(26-2)8-5-15/h4-9,14H,3,10-13H2,1-2H3,(H,22,24)
• InChI Key: WPPUFYYTLIFCMI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)OC)N3CCOCC3

Description

Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate, also known as EMB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EMB is a synthetic compound that is widely used in research laboratories to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate is not fully understood, but it is believed to act through multiple pathways. Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate can alter the expression of genes involved in cell growth, differentiation, and apoptosis. Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has also been shown to inhibit the activity of proteasomes, which are responsible for degrading proteins in cells. By inhibiting proteasomes, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate can increase the levels of proteins involved in apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects
Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been shown to have various biochemical and physiological effects. In cancer cells, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate can induce apoptosis, inhibit angiogenesis, and reduce the expression of proteins involved in cell growth and survival. In neurons, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate can reduce the damage caused by ischemia-reperfusion injury by reducing oxidative stress and inflammation. In immune cells, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells.

Advantages and Limitations for Lab Experiments

Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has also been shown to have low toxicity and can be used at concentrations that do not affect cell viability. However, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate also has some limitations. It is a relatively new compound, and its mechanism of action is not fully understood. Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate can also have off-target effects, which can complicate data interpretation.

Future Directions

Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has several potential future directions for research. In cancer research, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate can be further studied as a potential therapeutic agent for various types of cancer. In neuroscience, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate can be studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In immunology, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate can be studied as a potential treatment for autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Further research is needed to fully understand the mechanism of action of Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate and its potential applications in various fields.
Conclusion
Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been extensively studied in cancer research, neuroscience, and immunology, and has been shown to have various biochemical and physiological effects. Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has several advantages for lab experiments, but also has some limitations. Further research is needed to fully understand the mechanism of action of Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate and its potential applications in various fields.

Synthesis Methods

Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate is synthesized through a multistep process that involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. This intermediate compound is then reacted with 2-amino-5-ethylbenzoic acid to form ethyl 5-[(4-methoxybenzoyl)amino]-2-benzoate. The final step involves the reaction of ethyl 5-[(4-methoxybenzoyl)amino]-2-benzoate with morpholine to form Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate.

Scientific Research Applications

Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been extensively studied in various fields such as cancer research, neuroscience, and immunology. In cancer research, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been shown to have neuroprotective effects and can reduce the damage caused by ischemia-reperfusion injury. In immunology, Ethyl 5-[(4-methoxybenzoyl)amino]-2-(4-morpholinyl)benzoate has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.